Cas no 2060061-34-7 (1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol)

• Product Name: 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol
• CAS No: 2060061-34-7
• MF: C₁₁H₁₆F₂N₂O₂
• MW: 246.253749847412
• MDL: MFCD30498370
• CID: 5222428
• PubChem ID: 125452089
• Update Time: 2025-05-20

1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-[[3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]-
• 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol

• MDL： MFCD30498370
• Inchi： 1S/C11H16F2N2O2/c1-10(12,13)9-14-8(17-15-9)7-11(16)5-3-2-4-6-11/h16H,2-7H2,1H3
• InChI Key： FEKVVQNYHBFWSC-UHFFFAOYSA-N
• SMILES： C1(CC2ON=C(C(F)(F)C)N=2)(O)CCCCC1

Additional information on 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol

Introduction to 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol (CAS No. 2060061-34-7)

1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2060061-34-7, represents a confluence of advanced chemical synthesis and potential therapeutic applications. Its molecular structure incorporates a cyclohexanol backbone, which is further functionalized with a 1,2,4-oxadiazole moiety linked via a 1,1-difluoroethyl group. This configuration imparts distinct chemical reactivity and biological relevance, making it a subject of intense research interest.

The presence of the 1,2,4-oxadiazole ring in the molecular structure is particularly noteworthy. Oxadiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound enhances its pharmacological potential by influencing its interactions with biological targets. The 1,1-difluoroethyl group adds an additional layer of complexity, potentially affecting the compound's metabolic stability and bioavailability. These features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways with high specificity and efficacy. The structural motifs present in 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol align well with this trend. For instance, studies have shown that oxadiazole-containing compounds can interact with various enzymes and receptors involved in disease processes. The cyclohexanol moiety further contributes to the compound's solubility and pharmacokinetic properties, which are critical factors in determining its suitability for therapeutic use.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing complex molecules like this one on a scalable basis.

The potential applications of 1-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol extend across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its structural similarity to known bioactive compounds makes it a valuable scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the compound's interactions with biological targets and refine its pharmacological profile.

The impact of fluorine atoms on the biological activity of pharmaceutical compounds is well-established. In this context, the 1,1-difluoroethyl group in our compound is expected to enhance its metabolic stability by resisting degradation pathways that typically affect hydrocarbon side chains. This property is particularly important for extending the half-life of drugs in vivo and improving their overall efficacy. Furthermore, fluorine atoms can influence electronic distributions within the molecule, leading to altered binding affinities and selectivity profiles.

The integration of cutting-edge research methodologies has been instrumental in advancing our understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to elucidate its exact structure and confirm its purity. Additionally, X-ray crystallography has provided insights into its molecular geometry and conformational preferences. These analytical tools collectively contribute to a comprehensive characterization of the compound.

The development of novel pharmaceuticals often involves iterative optimization processes to enhance potency while minimizing side effects. In the case of 2060061-34-7, ongoing research aims to modify its substituents to improve pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). By employing rational drug design principles and leveraging data from related compounds, scientists can predict how structural changes will affect biological activity.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists、biologists、pharmacologists，and computational scientists。The synthesis、characterization，and evaluation of compounds like this one require a synergistic approach that combines experimental data with theoretical modeling。This collaborative effort ensures that each stage of development is informed by robust scientific evidence，ultimately leading to more effective therapeutic agents。

In conclusion，1-{3-(1，１-difluoroethyl)-１，２，４-oxadiazol－5－ylmethyl)cyclohexan－１－ol (CAS No．206006１－34－7) represents a promising candidate for further exploration in medicinal chemistry。Its unique structural features、potential biological activities，and favorable pharmacokinetic properties make it an attractive molecule for drug discovery efforts。With continued research and development，this compound has the potential to contribute significantly to advancements in therapeutic treatments across various disease areas。